4-(2-cyclopropyl-2-oxoethoxy)-N-phenylbenzamide
Description
“4-(2-cyclopropyl-2-oxoethoxy)benzoic acid” is a chemical compound with the CAS Number: 1204296-48-9 . It has a molecular weight of 220.22 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “4-(2-cyclopropyl-2-oxoethoxy)benzoic acid” is 1S/C12H12O4/c13-11(8-1-2-8)7-16-10-5-3-9(4-6-10)12(14)15/h3-6,8H,1-2,7H2,(H,14,15) .Physical And Chemical Properties Analysis
The compound “4-(2-cyclopropyl-2-oxoethoxy)benzoic acid” is solid in its physical form .Scientific Research Applications
Polymer Synthesis and Characterization
Researchers have synthesized novel aromatic polyimides using diamines similar in structure to 4-(2-cyclopropyl-2-oxoethoxy)-N-phenylbenzamide. These polyimides exhibit solubility in common organic solvents and show a wide range of thermal degradation temperatures, making them potentially useful for high-temperature applications. The specific heat capacity and glass transition temperatures of these polyimides suggest their utility in various industrial applications (Butt et al., 2005).
Optical Properties and Material Science
Another study focused on the comparison of optical properties and morphology of polyoxadiazoles, which include structures related to 4-(2-cyclopropyl-2-oxoethoxy)-N-phenylbenzamide. The findings suggest that the spinning rate and solution concentration significantly affect the optical properties of the thin films made from these materials, indicating their potential in polymer optoelectronic devices (Hajduk et al., 2010).
Antimicrobial and Antioxidant Activities
The antimicrobial and antioxidant activities of cyclopropane derivatives, which could be structurally related to the compound , have been investigated. Some derivatives demonstrated excellent antibacterial and antifungal properties, along with profound antioxidant potential. This suggests the potential of such compounds in pharmaceutical applications, particularly in the development of new antimicrobial and antioxidant agents (Raghavendra et al., 2016).
Advanced Material Applications
The synthesis and characterization of novel compounds, including those similar to 4-(2-cyclopropyl-2-oxoethoxy)-N-phenylbenzamide, have shown significant acaricidal and insecticidal activities. This highlights the potential of such compounds in the development of new pesticides, addressing the need for more effective and environmentally friendly solutions in agriculture (Yu et al., 2015).
properties
IUPAC Name |
4-(2-cyclopropyl-2-oxoethoxy)-N-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c20-17(13-6-7-13)12-22-16-10-8-14(9-11-16)18(21)19-15-4-2-1-3-5-15/h1-5,8-11,13H,6-7,12H2,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZYQHEWOWGJKME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)COC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-(2-(methylamino)-2-oxoethyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2999639.png)
![N-(2-(dimethylamino)ethyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2-phenoxyacetamide hydrochloride](/img/structure/B2999643.png)
![8-(4-Methylphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione](/img/structure/B2999646.png)
![3-(3,4-Dimethoxyphenyl)-6-(isopropylthio)-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2999656.png)
